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Compound of Interest

Compound Name: 6,7-Dimethoxyquinolin-4-ol

Cat. No.: B079426 Get Quote

Essential Safety and Handling Guide for 6,7-
Dimethoxyquinolin-4-ol
This guide provides immediate and essential safety protocols for laboratory personnel,

including researchers, scientists, and drug development professionals, who handle 6,7-
Dimethoxyquinolin-4-ol (CAS No: 13425-93-9). Adherence to these procedures is critical for

ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)
6,7-Dimethoxyquinolin-4-ol is a hazardous substance that can cause skin, eye, and

respiratory irritation.[1][2] Strict adherence to PPE guidelines is mandatory to prevent

exposure. The selection of PPE should be based on the concentration and amount of the

substance being used.

Summary of Hazards:
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Hazard Statement Classification GHS Code

Harmful if swallowed Acute toxicity, oral H302[1]

Causes skin irritation Skin Irritation, Category 2 H315[1]

Causes serious eye irritation Eye Irritation, Category 2A H319[1]

May cause respiratory irritation
Specific target organ toxicity –

single exposure, Category 3
H335[1]

Suspected of causing genetic

defects
Germ cell mutagenicity H341[1]

Suspected of damaging fertility

or the unborn child
Reproductive toxicity H361[1]

Required Personal Protective Equipment:

A comprehensive approach to personal protection is required when handling this compound.
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PPE Category Specification Standard

Eye Protection

Safety glasses with side-

shields or tightly fitting safety

goggles.[3] A full-face shield

may be necessary for larger

quantities.

EN 166 (EU) or NIOSH (US)

approved[3]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected prior to use

and removed using the proper

technique to avoid skin

contact.[3]

Tested according to EN 374

Body Protection

A lab coat with long sleeves.

For larger quantities, a

complete suit protecting

against chemicals is

recommended.[3]

N/A

Respiratory Protection

For nuisance exposures, use a

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[3]

NIOSH (US) or CEN (EU)

approved[3]

Experimental Protocol: Safe Handling and Weighing
Objective: To safely handle and weigh 6,7-Dimethoxyquinolin-4-ol, minimizing exposure and

contamination risk.

Materials:

6,7-Dimethoxyquinolin-4-ol solid

Appropriate PPE (as specified in the table above)
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Chemical fume hood

Analytical balance

Weighing paper or boat

Spatula

Sealable container for waste

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

chemical fume hood is functioning correctly.

Handling: Conduct all handling and weighing operations within a certified chemical fume

hood to control dust and vapor exposure.[3]

Weighing:

Place a clean weighing paper or boat on the analytical balance and tare.

Carefully transfer the desired amount of 6,7-Dimethoxyquinolin-4-ol from the stock

container to the weighing paper using a clean spatula.

Avoid creating dust.[3] If dust is generated, ensure it is contained within the fume hood.

Post-Weighing:

Securely close the stock container.

Clean the spatula and any contaminated surfaces within the fume hood.

Dispose of the weighing paper and any contaminated materials in a designated, sealed

hazardous waste container.[3]

Decontamination: Wash hands thoroughly with soap and water after handling is complete.
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Preparation
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Post-Handling

Decontamination

Don Appropriate PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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